
A Comparative Analysis of Solvent Red 195
Photostability for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1595644 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Solvent Red 195's Performance Against Alternative Dyes

In applications ranging from the coloring of polymers in medical devices to specialized research

assays, the photostability of a dye is a critical factor determining its reliability and longevity.

This guide provides a comparative analysis of the photostability of Solvent Red 195 against

other commercially available red solvent dyes, supported by experimental data and detailed

methodologies.

Quantitative Comparison of Photostability
The following table summarizes the key photostability and physical property data for Solvent
Red 195 and its alternatives. The primary metric for comparison is the Light Fastness rating,

measured on the Blue Wool Scale (BWS), where a higher number indicates greater resistance

to fading.
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Dye C.I. Name
Chemical
Class

Light
Fastness
(BWS) in PS

Heat
Resistance
in PS (°C)

Melting
Point (°C)

Solvent Red

195

Solvent Red

195
Azo 7-8 300 216

Solvent Red

135

Solvent Red

135
Perinone 8 300 318

Solvent Red

179

Solvent Red

179
Perinone 8 300 251

Solvent Red

52

Solvent Red

52

Anthraquinon

e
6-7 300 155

Key Observations:

Excellent Performance of Perinone Dyes: Solvent Red 135 and Solvent Red 179, both

belonging to the perinone class of dyes, exhibit the highest light fastness rating of 8 on the

Blue Wool Scale.[1][2]

High Photostability of Solvent Red 195: As an azo dye, Solvent Red 195 demonstrates very

good photostability with a light fastness rating of 7-8, making it a robust choice for many

applications.[3]

Moderate Photostability of Anthraquinone Dye: Solvent Red 52, an anthraquinone dye,

shows a slightly lower but still good light fastness of 6-7.

Thermal Stability: All the compared solvent dyes exhibit excellent heat resistance in

polystyrene (PS), withstanding temperatures of 300°C. This makes them suitable for high-

temperature processing applications.[1][2][3]

Experimental Protocols for Photostability Testing
The data presented in this guide is typically generated following standardized experimental

protocols designed to simulate the effects of sunlight in a controlled laboratory setting. The
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most common methods involve the use of a xenon arc lamp, which mimics the spectral

distribution of natural sunlight.

ISO 105-B06: Colour Fastness to Artificial Light at High
Temperatures
This international standard specifies a method for determining the colour fastness of textiles

and other materials to the action of an artificial light source representative of natural daylight

(D65), under conditions of elevated temperature. This is particularly relevant for materials used

in environments such as the interior of an automobile.

Key Parameters of the Protocol:

Apparatus: A xenon arc fading lamp apparatus.

Light Source: Filtered xenon arc radiation to simulate daylight (D65).

Exposure Conditions: The standard defines several sets of conditions, specifying irradiance

levels, black standard temperature, chamber air temperature, and relative humidity.

Assessment: The change in color of the exposed specimen is assessed by comparing it with

an unexposed sample of the same material. The degree of fading is rated against the Blue

Wool Scale, where each reference strip (from 1 to 8) has a known light fastness.

ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials
This standard provides methods to accelerate the effects of long-term indoor illumination on

colorants. It is used to approximate the color change that can be expected over time when

materials are exposed to daylight through window glass.

Key Aspects of the Protocol:

Test Methods: Includes exposure to natural daylight filtered through window glass and

exposure in a xenon-arc device.

Specimen Preparation: The colorant is applied to a specified substrate.
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Exposure: One half of the specimen is covered to shield it from light, serving as a reference.

Evaluation: The color difference between the exposed and unexposed areas is measured

instrumentally using the CIE 1976 Lab* color difference equation. The lightfastness is then

categorized based on the magnitude of this color change.

Visualizing the Science: Photodegradation and
Testing
To better understand the processes involved in the fading of solvent dyes and the workflow for

their evaluation, the following diagrams are provided.

Azo Dye Photodegradation

Anthraquinone Dye Photodegradation

Azo Dye (Ground State) Excited StateLight Absorption (UV/Visible) Azo Bond Cleavage Formation of Radicals Degradation Products (Colorless)

Anthraquinone Dye (Ground State) Excited State (Triplet)Light Absorption (UV/Visible) Hydrogen Abstraction from Polymer Reduced Dye Degradation Products

Click to download full resolution via product page

Caption: General photodegradation mechanisms for azo and anthraquinone dyes.
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Start: Select Dyes and Polymer Matrix

Sample Preparation
(e.g., dyed polymer plaques)

Masking
(Cover half of each sample)

Initial Color Measurement
(Spectrophotometer, CIELAB)

Exposure in Xenon Arc Chamber
(Controlled irradiance, temp, humidity)

Final Color Measurement
(Spectrophotometer, CIELAB)

Compare Exposed and Unexposed Areas

Calculate Color Difference (ΔE*ab)

Rate Light Fastness
(e.g., against Blue Wool Scale)

End: Comparative Photostability Report

Click to download full resolution via product page
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Caption: Experimental workflow for comparative photostability testing of solvent dyes in a

polymer matrix.

Conclusion
The selection of a solvent dye for applications where light exposure is a factor requires careful

consideration of its photostability. While Solvent Red 195 offers a high level of performance,

perinone-based dyes such as Solvent Red 135 and Solvent Red 179 demonstrate superior

light fastness. The choice of dye will ultimately depend on the specific requirements of the

application, including the desired shade, processing conditions, and the expected lifetime of the

end product. The experimental protocols outlined provide a robust framework for the in-house

evaluation and validation of dye performance for researchers and drug development

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://www.benchchem.com/product/b1595644?utm_src=pdf-custom-synthesis
https://www.colorantsgroup.com/solvent-red-179.php
https://www.colorantsgroup.com/solvent-red-179.php
https://www.colorantsgroup.com/solvent-red-195.php
https://www.colorantsgroup.com/solvent-red-195.php
https://www.honorpigment.com/en_gb/product/solvent-red-195-solvent-dyes/
https://www.benchchem.com/product/b1595644#comparative-analysis-of-solvent-red-195-photostability
https://www.benchchem.com/product/b1595644#comparative-analysis-of-solvent-red-195-photostability
https://www.benchchem.com/product/b1595644#comparative-analysis-of-solvent-red-195-photostability
https://www.benchchem.com/product/b1595644#comparative-analysis-of-solvent-red-195-photostability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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